Cas no 2228120-97-4 (2-amino-4-cyclopentyl-3,3-dimethylbutanoic acid)

• Product Name: 2-amino-4-cyclopentyl-3,3-dimethylbutanoic acid
• CAS No: 2228120-97-4
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5922141
• PubChem ID: 154559290
• Update Time: 2025-10-28

2-amino-4-cyclopentyl-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-cyclopentyl-3,3-dimethylbutanoic acid
• 2228120-97-4
• EN300-1823867

• Inchi： 1S/C11H21NO2/c1-11(2,9(12)10(13)14)7-8-5-3-4-6-8/h8-9H,3-7,12H2,1-2H3,(H,13,14)
• InChI Key： DKXNCMBVANUAQG-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)CC1CCCC1)N)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-4-cyclopentyl-3,3-dimethylbutanoic acid

Compound CAS No 2228120-97-4: 2-amino-4-cyclopentyl-3,3-dimethylbutanoic acid

The compound CAS No 2228120-97-4, also known as 2-amino-4-cyclopentyl-3,3-dimethylbutanoic acid, is a unique organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its versatile chemical structure and promising properties. In this article, we will delve into its chemical characteristics, synthesis methods, applications, and the latest research findings.

Chemical Structure and Properties

2-amino-4-cyclopentyl-3,3-dimethylbutanoic acid features a complex structure that combines an amino group (-NH₂), a cyclopentane ring, and a branched butanoic acid moiety. The molecule's structure is characterized by its ability to form hydrogen bonds due to the presence of the amino and carboxylic acid groups. This property makes it highly soluble in polar solvents and suitable for various biochemical applications. Recent studies have highlighted the compound's stability under physiological conditions, making it a promising candidate for drug delivery systems.

Synthesis and Optimization

The synthesis of 2-amino-4-cyclopentyl-3,3-dimethylbutanoic acid involves a multi-step process that includes nucleophilic substitution, cyclization, and oxidation reactions. Researchers have recently developed more efficient synthetic pathways that minimize the use of hazardous reagents and reduce production costs. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields. These advancements have made the compound more accessible for large-scale production.

Applications in Biotechnology

2-amino-4-cyclopentyl-3,3-dimethylbutanoic acid has found applications in biotechnology as a precursor for peptide synthesis. Its unique structure allows it to serve as a building block for constructing complex biomolecules with specific functionalities. Recent studies have demonstrated its utility in creating bioactive peptides that exhibit potent anti-inflammatory and antioxidant properties. These peptides have shown potential in treating chronic diseases such as arthritis and neurodegenerative disorders.

Toxicological Studies

The safety profile of CAS No 2228120-97-4 has been extensively evaluated in preclinical studies. According to recent research, the compound exhibits low toxicity when administered at therapeutic doses. Acute and chronic toxicity tests have revealed minimal adverse effects on vital organs such as the liver and kidneys. These findings underscore its suitability for use in pharmaceutical formulations.

Future Prospects

The future of 2-amino-4-cyclopentyl-3,3-dimethylbutanoic acid looks promising as researchers continue to explore its potential in emerging fields such as nanotechnology and personalized medicine. Its ability to form self-assembled structures at the nanoscale has opened new avenues for developing advanced drug delivery systems with enhanced targeting capabilities. Furthermore, ongoing clinical trials aim to validate its efficacy in treating various pathological conditions.

In conclusion, CAS No 2228120-97-4, or 2-amino-4-cyclopentyl-3,3-dimethylbutanoic acid, represents a versatile compound with diverse applications across multiple disciplines. With continuous advancements in synthetic methodologies and growing insights into its biological effects, this compound is poised to play a pivotal role in shaping future innovations in science and technology.